Cas no 28419-69-4 (Benzene,1,3-dichloro-2-phenoxy-)

Benzene,1,3-dichloro-2-phenoxy- structure
28419-69-4 structure
Product Name:Benzene,1,3-dichloro-2-phenoxy-
CAS No:28419-69-4
MF:C12H8Cl2O
MW:239.097321510315
CID:281699
PubChem ID:119954
Update Time:2025-04-19

Benzene,1,3-dichloro-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-dichloro-2-phenoxy-
    • 1,3-dichloro-2-phenoxybenzene
    • 2,6-Dichlorophenyl phenyl ether
    • 1,3-dichloro-2-phenoxy-benzene
    • 28419-69-4
    • 2,6-Dichlorodiphenyl ether
    • DTXSID20182630
    • Q27286415
    • UNII-P9F1R084AR
    • SCHEMBL9645022
    • PCDE 10
    • P9F1R084AR
    • Inchi: 1S/C12H8Cl2O/c13-10-7-4-8-11(14)12(10)15-9-5-2-1-3-6-9/h1-8H
    • InChI Key: IRLZOQDGEAEIPX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1OC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 237.99534
  • Monoisotopic Mass: 237.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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